Cas no 1203798-63-3 (3-2-(trifluoromethyl)phenylazetidine)

• Product Name: 3-2-(trifluoromethyl)phenylazetidine
• CAS No: 1203798-63-3
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• CID: 5805417
• PubChem ID: 72698875
• Update Time: 2025-10-29

3-2-(trifluoromethyl)phenylazetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-[2-(trifluoromethyl)phenyl]-
• 3-(2-(Trifluoromethyl)phenyl)azetidine
• 3-2-(trifluoromethyl)phenylazetidine
• MFCD17480723
• SY267261
• EN300-1936796
• 1203798-63-3
• AT15464
• 3-[2-(trifluoromethyl)phenyl]azetidine
• GS0520

• Inchi： 1S/C10H10F3N/c11-10(12,13)9-4-2-1-3-8(9)7-5-14-6-7/h1-4,7,14H,5-6H2
• InChI Key： KGNXGBJVTMDVCO-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC=C2C(F)(F)F)C1

Computed Properties

• Exact Mass: 201.07653381g/mol
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 234.7±35.0 °C(Predicted)
• pka: 10.35±0.40(Predicted)

Additional information on 3-2-(trifluoromethyl)phenylazetidine

Professional Introduction to Compound with CAS No 1203798-63-3 and Product Name *3-2-(trifluoromethyl)phenylazetidine*

Compound with the CAS number *1203798-63-3* and the product name *3-2-(trifluoromethyl)phenylazetidine* represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of a *trifluoromethyl* group in its molecular structure contributes to its distinctive reactivity and pharmacological profile, making it a valuable candidate for further investigation.

The *trifluoromethyl* group is a well-documented moiety in medicinal chemistry, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity. Its incorporation into the phenylazetidine core of *3-2-(trifluoromethyl)phenylazetidine* not only imparts these favorable properties but also opens up new avenues for designing molecules with improved pharmacokinetic profiles. Recent studies have highlighted the role of trifluoromethyl-substituted compounds in the development of novel therapeutic agents, particularly in the treatment of various diseases such as cancer, inflammation, and infectious disorders.

In the context of academic research, *3-2-(trifluoromethyl)phenylazetidine* has been explored for its potential as an intermediate in the synthesis of more complex pharmacophores. The azetidine ring, a five-membered heterocyclic structure, is known for its versatility in drug design due to its ability to mimic bioactive scaffolds found in natural products. The combination of the azetidine ring with the *trifluoromethylphenyl* moiety creates a molecule that is both structurally unique and functionally promising.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of *3-2-(trifluoromethyl)phenylazetidine* with greater accuracy. Molecular docking studies have shown that this compound exhibits potential binding interactions with various biological targets, including enzymes and receptors involved in disease pathways. These findings are particularly intriguing given the increasing emphasis on structure-based drug design as a strategy for developing novel therapeutics.

The synthesis of *3-2-(trifluoromethyl)phenylazetidine* involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is crucial for scaling up production and making this compound more accessible for further research and development.

One of the most exciting aspects of working with compounds like *3-2-(trifluoromethyl)phenylazetidine* is the opportunity to explore their biological activities through preclinical studies. Initial experiments have demonstrated promising results in vitro, indicating that this molecule may possess therapeutic potential. Further research is needed to validate these findings in vivo and to understand the mechanisms by which it exerts its effects. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate these laboratory discoveries into tangible medical benefits.

The impact of such research extends beyond academic circles, as it contributes to the broader goal of developing safer and more effective medications for patients worldwide. The pharmaceutical industry has shown increasing interest in novel compounds like *3-2-(trifluoromethyl)phenylazetidine* due to their unique properties and potential therapeutic applications. As a result, there is significant investment in research programs aimed at exploring new drug candidates derived from this class of molecules.

Looking ahead, future studies on *3-2-(trifluoromethyl)phenylazetidine* are expected to delve deeper into its pharmacological profile and explore its potential use in treating specific diseases. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence will accelerate the discovery process by enabling rapid identification of lead compounds with optimized properties. Additionally, green chemistry principles will be increasingly applied to ensure that synthetic processes are environmentally sustainable.

In conclusion, compound with CAS number *1203798-63-3* and product name *3-2-(trifluoromethyl)phenylazetidine* represents a promising area of research with significant implications for pharmaceutical development. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. Continued investigation into this compound will undoubtedly contribute to advancements in medicine and improve patient outcomes across various disease conditions.